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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B3433209 Get Quote

Introduction

Dimethylglyoxime (DMG), a white crystalline powder with the chemical formula C₄H₈N₂O₂, is

a highly selective chelating agent widely used in analytical chemistry.[1][2][3][4] Its most

prominent application is for the qualitative detection and quantitative gravimetric analysis of

nickel(II) ions.[3][5][6][7][8] In an ammoniacal solution, DMG reacts with nickel ions to form a

characteristic bright, cherry-red, insoluble precipitate of nickel dimethylglyoxime,

Ni(C₄H₇N₂O₂)₂.[1][6][9][10] This reaction is highly sensitive and specific, allowing for the

detection of even low concentrations of nickel.[1][6] Beyond nickel, dimethylglyoxime also

serves as a precipitating reagent for other metal ions such as palladium, which it precipitates as

a yellow compound from acidic solutions.[1][2][4]

Principle of Nickel Detection

The reaction between nickel(II) ions and dimethylglyoxime is a chelation reaction. Two

molecules of dimethylglyoxime act as bidentate ligands, binding to a central nickel ion

through their nitrogen atoms.[3][8] This forms a stable, square planar complex that is insoluble

in the reaction medium. The reaction is pH-dependent and is typically carried out in a solution

buffered to a pH between 5 and 9 to ensure quantitative precipitation.[7][8]

Safety, Handling, and Storage

Hazards: The 1% alcoholic dimethylglyoxime solution is a flammable liquid due to its

ethanol content and has a flash point of approximately 21°C.[11] The solution and its vapor
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may be irritating to the eyes, skin, and respiratory tract.[1][12]

Handling: Use with adequate ventilation, preferably in a fume hood.[11][12] Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Keep

the solution away from heat, sparks, and open flames.[11][12][13]

Storage: Store the solution in a tightly closed container, preferably an amber glass bottle to

protect it from light.[14] It should be kept in a cool, dry, well-ventilated area designated for

flammable liquids.[11][12][13]

Experimental Protocols
Objective: To prepare a 1% (w/v) alcoholic solution of dimethylglyoxime for use in analytical

procedures, primarily for the detection of nickel.

Materials and Equipment:

Dimethylglyoxime (C₄H₈N₂O₂), AR Grade (Assay: ≥99.0%)[15]

Ethanol (95% or absolute)

Distilled or deionized water

Electronic weighing balance

Beakers (e.g., 250 mL)

Volumetric flask (e.g., 100 mL or 1000 mL)

Glass stirring rod

Wash bottle

Amber glass storage bottle

Protocol for Preparing 100 mL of 1% Dimethylglyoxime Solution:

Weighing: Accurately weigh 1.0 g of dimethylglyoxime powder using an electronic balance.
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Dissolving: Transfer the weighed dimethylglyoxime into a 250 mL beaker. Add

approximately 80-90 mL of 95% ethanol.

Mixing: Stir the mixture with a glass rod until the dimethylglyoxime is completely dissolved.

Gentle warming in a water bath can aid dissolution if necessary, but avoid open flames.[14]

Transfer: Carefully transfer the solution into a 100 mL volumetric flask.

Volume Adjustment: Rinse the beaker with a small amount of ethanol and add the rinsing to

the volumetric flask to ensure a complete transfer. Add 95% ethanol to the flask until the

bottom of the meniscus reaches the calibration mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is

thoroughly mixed.

Storage: Transfer the final solution to a clean, dry, and clearly labeled amber glass bottle for

storage.[14]

Quantitative Data
Table 1: Reagent Quantities for 1% (w/v) Dimethylglyoxime Solution

Final Volume Dimethylglyoxime (g) 95% Ethanol (mL)

100 mL 1.0 100

250 mL 2.5 250

500 mL 5.0 500

1000 mL 10.0 1000

Table 2: Physical and Chemical Properties of Dimethylglyoxime
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Property Value

Chemical Formula C₄H₈N₂O₂[2][15]

Molar Mass 116.12 g/mol [2][15]

Appearance White crystalline powder[1][15]

Melting Point 240-241 °C[2][4]

Solubility in Water Poorly soluble (0.063 g/100ml at 20°C)[1][15]

Solubility in Ethanol Soluble (4.2 g/100ml at 25°C)[2][15]

Primary Hazard Flammable solid (as powder)[1]

Workflow Visualization
Workflow for Preparation of 1% Alcoholic Dimethylglyoxime Solution

Preparation Steps

Final Steps

1. Weigh
1.0 g Dimethylglyoxime

2. Dissolve
in 90 mL Ethanol

3. Transfer
to 100 mL Volumetric Flask

4. Adjust Volume
with Ethanol to 100 mL
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6. Store Solution
in Labeled Amber Bottle
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Caption: Workflow for preparing a 1% alcoholic dimethylglyoxime solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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